Cas no 954230-53-6 (2-chloro-N-3-(dimethylamino)propylpyrimidin-4-amine)

• Product Name: 2-chloro-N-3-(dimethylamino)propylpyrimidin-4-amine
• CAS No: 954230-53-6
• MF: C₉H₁₅ClN₄
• MW: 214.695200204849
• CID: 5032495
• Update Time: 2025-06-11

2-chloro-N-3-(dimethylamino)propylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[3-(dimethylamino)propyl]pyrimidin-4-amine
• N1-(2-Chloropyrimidin-4-yl)-N3,N3-dimethylpropane-1,3-diamine
• 2-chloro-N-3-(dimethylamino)propylpyrimidin-4-amine

• Inchi： 1S/C9H15ClN4/c1-14(2)7-3-5-11-8-4-6-12-9(10)13-8/h4,6H,3,5,7H2,1-2H3,(H,11,12,13)
• InChI Key： YPXPMUKPOCTOCI-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NCCCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• XLogP3: 1.9
• Topological Polar Surface Area: 41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-chloro-N-3-(dimethylamino)propylpyrimidin-4-amine

Professional Introduction to 2-chloro-N-3-(dimethylamino)propylpyrimidin-4-amine (CAS No. 954230-53-6)

2-chloro-N-3-(dimethylamino)propylpyrimidin-4-amine, identified by its Chemical Abstracts Service number CAS No. 954230-53-6, is a significant compound in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered attention due to its versatile applications in drug development and medicinal chemistry. The compound's unique structural features, including a chloro substituent and a dimethylamino side chain, make it a valuable intermediate in synthesizing various bioactive molecules.

The< strong>pyrimidine core of 2-chloro-N-3-(dimethylamino)propylpyrimidin-4-amine is a well-known scaffold in medicinal chemistry, frequently employed in the design of nucleoside analogs and kinase inhibitors. Pyrimidines are heterocyclic aromatic compounds that mimic natural nucleobases, making them crucial in the development of antiviral and anticancer agents. The presence of a< strong>chloro group at the 2-position enhances the reactivity of the molecule, facilitating further functionalization through nucleophilic substitution reactions.

The< strong>dimethylamino substituent at the 3-position contributes to the compound's basicity and solubility properties, which are essential for pharmacokinetic considerations. This group can also participate in hydrogen bonding interactions with biological targets, improving binding affinity and selectivity. In recent years, there has been growing interest in pyrimidine derivatives as potential therapeutic agents due to their ability to modulate various biological pathways.

In the realm of drug discovery, 2-chloro-N-3-(dimethylamino)propylpyrimidin-4-amine has been explored as a key intermediate in synthesizing novel small-molecule drugs. Its structural flexibility allows for modifications at multiple positions, enabling the creation of libraries of compounds with diverse pharmacological profiles. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in cancer metabolism and signal transduction.

Recent studies have highlighted the< strong>potential of this compound in addressing unmet medical needs. For instance, researchers have investigated its efficacy as a component in combination therapies for resistant cancers. The< strong>chloro and< strong>dimethylamino functionalities have been strategically incorporated to enhance interactions with specific protein targets, leading to improved therapeutic outcomes. These findings underscore the importance of< strong>2-chloro-N-3-(dimethylamino)propylpyrimidin-4-amine as a building block in modern drug design.

The< strong>CAS No. 954230-53-6 registry confirms its identity and provides a standardized reference for researchers worldwide. This ensures consistency and accuracy in experimental protocols and literature citations. The compound's synthesis involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce functional groups efficiently.

The< strong>pharmacological properties of 2-chloro-N-3-(dimethylamino)propylpyrimidin-4-amine have been extensively studied in vitro and in vivo. Preclinical data suggest that it exhibits inhibitory activity against several disease-causing targets, including kinases and viral proteases. These findings have prompted further investigation into its clinical potential. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these discoveries into tangible therapeutic benefits for patients.

The< strong>SAR (Structure-Activity Relationship) analysis of this compound has provided valuable insights into optimizing its pharmacological activity. By systematically modifying its structure, researchers aim to enhance its potency, selectivity, and metabolic stability. Computational modeling techniques have been instrumental in predicting the binding modes of this compound with biological targets, guiding rational drug design strategies.

The< strong>solubility profile of 2-chloro-N-3-(dimethylamino)propylpyrimidin-4-amine is another critical factor influencing its pharmaceutical applicability. Efforts have been made to improve solubility through prodrug formulations or co-crystallization with solubilizing agents. These approaches enhance bioavailability and facilitate drug delivery systems tailored for specific therapeutic indications.

In conclusion, 2-chloro-N-3-(dimethylamino)propylpyrimidin-4-amine (CAS No. 954230-53-6) represents a promising candidate in pharmaceutical research due to its versatile structural features and potential therapeutic applications. Ongoing studies continue to uncover new avenues for its utilization in drug development, highlighting its significance as a key intermediate in medicinal chemistry.